Cas no 2171731-76-1 (1-2-(aminomethyl)-2-methylbutanoylazetidine-2-carboxamide)

• Product Name: 1-2-(aminomethyl)-2-methylbutanoylazetidine-2-carboxamide
• CAS No: 2171731-76-1
• MF: C₁₀H₁₉N₃O₂
• MW: 213.276762247086
• CID: 6547197
• PubChem ID: 165508150
• Update Time: 2025-06-08

1-2-(aminomethyl)-2-methylbutanoylazetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-2-(aminomethyl)-2-methylbutanoylazetidine-2-carboxamide
• EN300-1281497
• 2171731-76-1
• 1-[2-(aminomethyl)-2-methylbutanoyl]azetidine-2-carboxamide

• Inchi： 1S/C10H19N3O2/c1-3-10(2,6-11)9(15)13-5-4-7(13)8(12)14/h7H,3-6,11H2,1-2H3,(H2,12,14)
• InChI Key： OHFVQALZIILXMF-UHFFFAOYSA-N
• SMILES： O=C(C(C)(CN)CC)N1CCC1C(N)=O

Computed Properties

• Exact Mass: 213.147726857g/mol
• Monoisotopic Mass: 213.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 89.4Ų

Additional information on 1-2-(aminomethyl)-2-methylbutanoylazetidine-2-carboxamide

Introduction to 1-2-(aminomethyl)-2-methylbutanoylazetidine-2-carboxamide (CAS No. 2171731-76-1) and Its Emerging Applications in Chemical Biology

The compound 1-2-(aminomethyl)-2-methylbutanoylazetidine-2-carboxamide (CAS No. 2171731-76-1) represents a novel molecular entity with significant potential in the realm of chemical biology and pharmaceutical research. This azetidine derivative, characterized by its unique structural framework, has garnered attention due to its versatile reactivity and potential applications in drug discovery and biomolecular interactions. The presence of both an amine and a carboxamide functional group provides a rich scaffold for further chemical modifications, making it a valuable intermediate in synthetic chemistry.

Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. Azetidine derivatives, in particular, have been explored for their ability to modulate biological pathways through precise targeting of enzyme active sites or receptor binding pockets. The structural motif of 1-2-(aminomethyl)-2-methylbutanoylazetidine-2-carboxamide exhibits promise as a pharmacophore, with its ability to engage in multiple hydrogen bonding interactions and hydrophobic contacts, which are critical for achieving high-affinity binding to biological targets.

In the context of drug development, the compound’s dual functionality—combining an amine group for nucleophilic substitution reactions with a carboxamide moiety for protease inhibition—makes it a compelling candidate for further exploration. The azetidine ring itself is known for its stability under physiological conditions while maintaining sufficient flexibility to adapt to binding environments. This balance between rigidity and flexibility is often sought after in drug design, as it allows for optimal interaction with biological macromolecules.

Current research indicates that derivatives of azetidine have shown efficacy in inhibiting various enzymes and receptors implicated in inflammatory diseases, cancer, and neurological disorders. For instance, studies have demonstrated that modified azetidine scaffolds can disrupt protein-protein interactions or alter enzyme conformational states, leading to therapeutic effects. The specific substitution pattern in 1-2-(aminomethyl)-2-methylbutanoylazetidine-2-carboxamide may confer unique properties that enhance its bioactivity or selectivity compared to other analogs.

The synthesis of this compound involves multi-step organic transformations that highlight the intersection of organic chemistry and medicinal chemistry. Key synthetic strategies include the formation of the azetidine ring through cyclization reactions, followed by functionalization at the 2-position with the aminomethyl and methylbutanoylcarboxamide groups. These steps require precise control over reaction conditions to ensure high yields and purity, which are critical for subsequent biological evaluation.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding modes of azetidine derivatives to biological targets. Predictive models suggest that 1-2-(aminomethyl)-2-methylbutanoylazetidine-2-carboxamide can interact with key residues in protein active sites through hydrogen bonding networks and hydrophobic interactions. Such insights are invaluable for guiding structure-activity relationship (SAR) studies aimed at optimizing potency and selectivity.

The compound’s potential extends beyond enzyme inhibition; it may also serve as a precursor for designing small-molecule probes used in biochemical assays. For example, fluorescently labeled derivatives could be employed to study protein dynamics or cellular localization, providing insights into disease mechanisms at the molecular level. Additionally, its compatibility with various labeling techniques makes it suitable for use in high-throughput screening platforms.

As interest in biodegradable polymers grows, azetidine-based materials have been explored for their potential applications in drug delivery systems. The biocompatibility of azetidine derivatives combined with their ability to undergo controlled degradation makes them attractive candidates for developing sustained-release formulations. The structural features of 1-2-(aminomethyl)-2-methylbutanoylazetidine-2-carboxamide could be leveraged to create polymers with tailored degradation profiles or targeted release mechanisms.

In conclusion, 1-2-(aminomethyl)-2-methylbutanoylazetidine-2-carboxamide (CAS No. 2171731-76-1) represents a promising chemical entity with diverse applications across chemical biology and pharmaceutical research. Its unique structural properties and functional groups position it as a valuable tool for drug discovery, biomolecular interaction studies, and material science applications. Continued investigation into this compound is likely to yield further insights into its therapeutic potential and expand its utility in scientific endeavors.